Cas no 81944-82-3 (Thiopurinol ribonucleoside monophosphate)

Thiopurinol ribonucleoside monophosphate structure
81944-82-3 structure
Product Name:Thiopurinol ribonucleoside monophosphate
CAS No:81944-82-3
MF:C10H13N4O7PS
MW:364.271581411362
CID:987258
Update Time:2023-08-03

Thiopurinol ribonucleoside monophosphate Chemical and Physical Properties

Names and Identifiers

    • thiopurinol ribonucleoside monophosphate
    • [(2R,3S,4R,5S)-3,4-dihydroxy-5-(6-sulfanylidene-7H-purin-3-yl)oxolan-2-yl]methyl dihydrogen phosphate
    • Tppr-MP
    • 1,5-Dihydro-1-(5-O-phosphono-beta-D-ribofuranosyl)-4H-pyrazolo(3,2-d)pyrimidine-4-thione
    • 4H-Pyrazolo(3,2-d)pyrimidine-4-thione, 1,5-dihydro-1-(5-O-phosphono-beta-D-ribofuranosyl)-
    • Thiopurinol ribonucleoside monophosphate
    • Inchi: 1S/C10H13N4O7PS/c15-6-4(1-20-22(17,18)19)21-10(7(6)16)14-3-13-9(23)5-8(14)12-2-11-5/h2-4,6-7,10,15-16H,1H2,(H,11,12)(H2,17,18,19)/t4-,6-,7-,10+/m1/s1
    • InChI Key: SNTOQDWYLLHKHP-CRKDRTNXSA-N
    • SMILES: S=C1C2=C(N=CN2)N(C=N1)[C@@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O

Computed Properties

  • Exact Mass: 364.024
  • Monoisotopic Mass: 364.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 193

Experimental Properties

  • Density: 2.25
  • Boiling Point: 840.9°C at 760 mmHg
  • Flash Point: 462.4°C
  • Refractive Index: 1.902
  • PSA: 204.85000
  • LogP: -0.78260
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